N-(4-acetamidophenyl)-2-((2-(2-methoxyphenyl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-(4-acetamidophenyl)-2-[7-(2-methoxyphenyl)-1,3-dimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl]sulfanylacetamide
• InChI: InChI=1S/C25H24N6O5S/c1-14(32)26-15-9-11-16(12-10-15)27-19(33)13-37-23-20-22(30(2)25(35)31(3)24(20)34)28-21(29-23)17-7-5-6-8-18(17)36-4/h5-12H,13H2,1-4H3,(H,26,32)(H,27,33)
• InChI Key: BQNMDADNZBAHAU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)CSC2=NC(=NC3=C2C(=O)N(C(=O)N3C)C)C4=CC=CC=C4OC
• Molecular Formula: C25H24N6O5S
• Molecular Weight: 520.6 g/mol

Description

N-(4-acetamidophenyl)-2-((2-(2-methoxyphenyl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C25H24N6O5S and its molecular weight is 520.56. The purity is usually 95%.
BenchChem offers high-quality N-(4-acetamidophenyl)-2-((2-(2-methoxyphenyl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-acetamidophenyl)-2-((2-(2-methoxyphenyl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

Research into similar compounds focuses on the synthesis of novel heterocyclic compounds with potential biological activities. For example, the synthesis of new derivatives with potential as anti-inflammatory and analgesic agents, showcasing the interest in medicinal chemistry for designing new therapeutic agents (Abu‐Hashem et al., 2020).

Radiosynthesis and Imaging Applications

Another area of research involves the radiosynthesis of selective ligands for imaging purposes, such as PET imaging, highlighting the compound's relevance in diagnostic and therapeutic applications in medicine (Dollé et al., 2008).

Anticonvulsant Potential

Studies on the anticonvulsant properties of similar compounds provide insights into their potential application in treating neurological disorders. This includes investigations into their interactions with biological targets relevant to anticonvulsant activity (Severina et al., 2020).

Anticancer Activity

Research on certain derivatives showcases efforts to discover new anticancer agents, demonstrating the ongoing exploration of such compounds in oncology and their potential to inhibit cancer cell growth (Al-Sanea et al., 2020).

Antimicrobial Properties

The synthesis and evaluation of compounds for antimicrobial activity represent another significant area of research, indicating the potential of these compounds in addressing resistance to conventional antibiotics (Hossan et al., 2012).